Cas no 303995-88-2 (Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-)

Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-, is a specialized organic compound featuring a trichloroacetyl group linked to a benzoyl-substituted pyrrole moiety. Its unique structure makes it valuable in synthetic chemistry, particularly as an intermediate in the preparation of heterocyclic compounds and pharmaceuticals. The presence of the trichloroacetyl group enhances its reactivity, facilitating nucleophilic substitution and condensation reactions. The benzoyl-pyrrole component contributes to its potential use in designing bioactive molecules. This compound is characterized by its stability under controlled conditions and precise reactivity, making it suitable for applications requiring selective functionalization. Proper handling and storage are recommended due to its reactive functional groups.
Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- structure
303995-88-2 structure
Product Name:Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-
CAS No:303995-88-2
MF:C13H8Cl3NO2
MW:316.567120552063
MDL:MFCD00141840
CID:3933924
PubChem ID:2768552
Update Time:2025-06-15

Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-
    • 1-(4-BENZOYL-1H-PYRROL-2-YL)-2,2,2-TRICHLORO-1-ETHANONE
    • 12C-044
    • CHEMBL1326577
    • AKOS005079648
    • SMR000333431
    • 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1- ethanone
    • MFCD00141840
    • MLS000696079
    • 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloroethanone
    • 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloroethan-1-one
    • HMS2630N21
    • 303995-88-2
    • MDL: MFCD00141840
    • Inchi: 1S/C13H8Cl3NO2/c14-13(15,16)12(19)10-6-9(7-17-10)11(18)8-4-2-1-3-5-8/h1-7,17H
    • InChI Key: SMIRZCVDEZXUJV-UHFFFAOYSA-N
    • SMILES: ClC(C(C1=CC(C(C2C=CC=CC=2)=O)=CN1)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 314.962062Da
  • Monoisotopic Mass: 314.962062Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • Melting Point: 210-212°C

Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB156925-500 mg
1-(4-Benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone, 90%; .
303995-88-2 90%
500mg
€678.60 2023-05-08
abcr
AB156925-1 g
1-(4-Benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone, 90%; .
303995-88-2 90%
1g
€1312.80 2023-05-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Matrix Scientific
170543-1mg
1-(4-Benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone
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1-(4-Benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone
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$146.00 2023-09-11
Key Organics Ltd
12C-044-1MG
1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone
303995-88-2 >90%
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12C-044-5MG
1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone
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12C-044-0.5G
1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-1-ethanone
303995-88-2 >90%
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£385.00 2025-02-09

Additional information on Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro-

Recent Advances in the Study of Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- (CAS: 303995-88-2)

Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- (CAS: 303995-88-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly due to its unique structural features and reactivity. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure, characterized by a trichloroacetyl group attached to a benzoyl-pyrrole scaffold, suggests its utility as a versatile intermediate in organic synthesis. Recent publications have explored its role in the development of novel heterocyclic compounds, which are often key scaffolds in pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of pyrrole-based inhibitors targeting inflammatory pathways.

In addition to its synthetic utility, Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- has shown promising biological activity. Preliminary in vitro studies have indicated its potential as an anti-cancer agent, with mechanisms involving the inhibition of specific kinase enzymes. A recent preprint on bioRxiv reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings underscore the need for further investigation into its pharmacological properties.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Researchers have noted issues such as poor solubility and metabolic instability, which could limit its clinical applicability. However, innovative formulation strategies, including nanoparticle-based delivery systems, are being explored to address these limitations. A 2024 study in Advanced Drug Delivery Reviews highlighted the potential of lipid-based carriers to enhance the bioavailability of this compound.

In conclusion, Ethanone, 1-(4-benzoyl-1H-pyrrol-2-yl)-2,2,2-trichloro- (CAS: 303995-88-2) represents a promising candidate for further drug development efforts. Its unique chemical properties and demonstrated biological activity make it a valuable target for synthetic and medicinal chemistry research. Future studies should focus on optimizing its structure for improved drug-like properties and expanding its therapeutic potential across various disease models.

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